Cas no 872849-49-5 (N-(3-acetylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872849-49-5
• MF: C₂₄H₂₃N₃O₄
• MW: 417.457125902176
• CID: 6545817
• Update Time: 2025-07-25

N-(3-acetylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• 1H-Indole-3-acetamide, N-(3-acetylphenyl)-α-oxo-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-

• Inchi： 1S/C24H23N3O4/c1-16(28)17-7-6-8-18(13-17)25-24(31)23(30)20-14-27(21-10-3-2-9-19(20)21)15-22(29)26-11-4-5-12-26/h2-3,6-10,13-14H,4-5,11-12,15H2,1H3,(H,25,31)
• InChI Key： HZIGSNDDLKDYLY-UHFFFAOYSA-N
• SMILES： N1(CC(=O)N2CCCC2)C2=C(C=CC=C2)C(C(=O)C(NC2=CC=CC(C(C)=O)=C2)=O)=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 10.43±0.70(Predicted)

Additional information on N-(3-acetylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Comprehensive Analysis of N-(3-acetylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872849-49-5)

The compound N-(3-acetylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872849-49-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique indole and pyrrolidine moieties make it a promising candidate for various applications, particularly in drug discovery and development. The compound's acetylphenyl and acetamide groups further enhance its potential as a bioactive agent, offering a wide range of possibilities for therapeutic interventions.

In recent years, the scientific community has shown increasing interest in N-(3-acetylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide due to its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its ability to interact with enzymes and receptors, which could lead to breakthroughs in treating conditions such as inflammation and metabolic disorders. The compound's CAS No. 872849-49-5 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge research.

One of the most compelling aspects of this compound is its molecular structure, which combines an indole core with a pyrrolidinyl side chain. This configuration is often associated with high binding affinity and selectivity, making it a valuable tool for studying protein-ligand interactions. The presence of the 2-oxoacetamide group further enhances its stability and bioavailability, which are critical factors in drug development. These features have led to a surge in publications and patents related to CAS No. 872849-49-5, highlighting its potential as a key player in future therapeutics.

The synthesis of N-(3-acetylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide involves a series of carefully controlled reactions, ensuring high purity and yield. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, confirming its identity and quality. These rigorous analytical methods are essential for meeting the stringent standards required in pharmaceutical applications, where even minor impurities can have significant implications.

From a commercial perspective, the demand for CAS No. 872849-49-5 is on the rise, driven by its potential applications in drug discovery and biomedical research. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its versatility and unique properties make it a sought-after material for those exploring novel therapeutic agents and biochemical tools.

In conclusion, N-(3-acetylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872849-49-5) represents a fascinating area of study with immense potential. Its intricate structure, combined with its promising biological activity, positions it as a compound of significant interest in the scientific community. As research continues to uncover its full capabilities, this molecule is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new treatments for a variety of conditions.